Cas no 683242-79-7 (6-(Trifluoromethyl)pyridine-2,3-diamine)

• Product Name: 6-(Trifluoromethyl)pyridine-2,3-diamine
• CAS No: 683242-79-7
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• MDL: MFCD10696222
• CID: 1011789
• PubChem ID: 11679898
• Update Time: 2025-05-25

6-(Trifluoromethyl)pyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)pyridine-2,3-diamine
• 6-TRIFLUOROMETHYL-PYRIDINE-2,3-DIAMINE
• 2,3-Diamino-6-trifluoromethylpyridine
• DTXSID40470480
• AB56793
• CS-0156784
• 2,3-diamino-6-(trifluoromethyl)pyridine
• 2,3-Pyridinediamine, 6-(trifluoromethyl)-
• AKOS006304817
• AS-77773
• SCHEMBL898882
• MFCD10696222
• 683242-79-7
• O11518
• FT-0763092
• SY364173
• DB-082936

• MDL： MFCD10696222
• Inchi： 1S/C6H6F3N3/c7-6(8,9)4-2-1-3(10)5(11)12-4/h1-2H,10H2,(H2,11,12)
• InChI Key： MUAUJMRIVQEHHZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(N)N=1)N)(F)F

Computed Properties

• Exact Mass: 177.05100
• Monoisotopic Mass: 177.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.467
• Boiling Point: 281.262°C at 760 mmHg
• Flash Point: 123.903°C
• Refractive Index: 1.539
• PSA: 64.93000
• LogP: 2.42720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-(Trifluoromethyl)pyridine-2,3-diamine

6-(Trifluoromethyl)pyridine-2,3-diamine: A Comprehensive Overview

The compound with CAS No 683242-79-7, known as 6-(Trifluoromethyl)pyridine-2,3-diamine, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with two amino groups (-NH₂) at the 2 and 3 positions and a trifluoromethyl (-CF₃) group at the 6 position. The combination of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the importance of 6-(Trifluoromethyl)pyridine-2,3-diamine in drug discovery and development. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring. This modulation is particularly useful in designing molecules with specific binding affinities for biological targets such as enzymes or receptors. For instance, researchers have explored the use of this compound as a scaffold for developing potential inhibitors of kinase enzymes, which are critical in cancer therapy.

In addition to its role in medicinal chemistry, 6-(Trifluoromethyl)pyridine-2,3-diamine has also been investigated for its applications in materials science. The compound's ability to form coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). These frameworks are highly porous materials with applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have demonstrated that incorporating 6-(Trifluoromethyl)pyridine-2,3-diamine can enhance the stability and selectivity of these materials under various environmental conditions.

The synthesis of 6-(Trifluoromethyl)pyridine-2,3-diamine involves a multi-step process that typically begins with the preparation of pyridine derivatives followed by functionalization with amino and trifluoromethyl groups. One common approach involves nucleophilic substitution reactions or coupling reactions under specific catalytic conditions. Researchers have optimized these synthetic pathways to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an analytical perspective, 6-(Trifluoromethyl)pyridine-2,3-diamine exhibits distinct spectroscopic properties that make it amenable to various characterization techniques. For example, its UV-vis spectrum reveals strong absorption bands due to the conjugated π-system of the pyridine ring. Similarly, its NMR spectra provide detailed information about the chemical environment of the amino and trifluoromethyl groups. These analytical tools are essential for confirming the identity and purity of the compound during synthesis and quality control processes.

Looking ahead, ongoing research into 6-(Trifluoromethyl)pyridine-2,3-diamine is focused on expanding its applications in emerging fields such as optoelectronics and bioimaging. The compound's ability to fluoresce under certain conditions has sparked interest in its potential use as a fluorescent probe for detecting specific analytes in biological systems. Furthermore, its role as a precursor for advanced materials continues to be explored, with particular emphasis on improving its compatibility with existing manufacturing processes.

In conclusion, 6-(Trifluoromethyl)pyridine-2,3-diamine (CAS No 683242-79-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is poised to play an even more significant role in shaping future scientific endeavors.